molecular formula C16H21NO5 B3079593 (2R,3R)-2-(2,4-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid CAS No. 1071536-17-8

(2R,3R)-2-(2,4-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid

Cat. No. B3079593
CAS RN: 1071536-17-8
M. Wt: 307.34 g/mol
InChI Key: LVQXQKXCMBOFAI-DOMZBBRYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2R,3R)-2-(2,4-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid (2R,3R-2-DMPEOPC) is a compound that is commonly used in scientific research due to its wide range of applications and its relatively simple synthesis. It has been used in studies related to drug delivery, enzyme inhibition, and other biochemical and physiological effects.

Scientific Research Applications

2R,3R-2-DMPEOPC has been used in a variety of scientific research applications, including drug delivery, enzyme inhibition, and other biochemical and physiological effects. For example, it has been used as a drug carrier for targeting cancer cells, as an inhibitor of cyclooxygenase-2, and as a modulator of the endocannabinoid system. It has also been used in studies related to the inhibition of cellular proliferation and the modulation of the immune system.

Mechanism of Action

2R,3R-2-DMPEOPC acts as an inhibitor of cyclooxygenase-2 (COX-2), which is an enzyme that is involved in the biosynthesis of prostaglandins and other inflammatory mediators. The compound binds to the active site of COX-2, which prevents the enzyme from catalyzing the formation of prostaglandins. Additionally, 2R,3R-2-DMPEOPC has been shown to modulate the endocannabinoid system by binding to the CB2 receptor, which is involved in the regulation of inflammation and pain.
Biochemical and Physiological Effects
2R,3R-2-DMPEOPC has been shown to have a variety of biochemical and physiological effects. In addition to its inhibitory effects on COX-2, it has also been shown to modulate the endocannabinoid system and to have anti-inflammatory, anti-proliferative, and immunomodulatory effects. Additionally, it has been shown to have antioxidant and anti-apoptotic effects.

Advantages and Limitations for Lab Experiments

2R,3R-2-DMPEOPC has several advantages for use in lab experiments. It is relatively easy to synthesize and has a wide range of applications. Additionally, it has a low cost and is relatively stable. However, it also has some limitations. For example, it is not water soluble, which can make it difficult to use in certain experiments. Additionally, it has a short half-life and can be rapidly metabolized by the body.

Future Directions

There are a number of potential future directions for research related to 2R,3R-2-DMPEOPC. For example, further research could be conducted to explore its potential as a drug delivery system and to investigate its ability to modulate other physiological processes. Additionally, studies could be conducted to explore its potential as an inhibitor of other enzymes and to investigate its effects on other biochemical and physiological processes. Additionally, research could be conducted to investigate its potential as an antioxidant and to explore its effects on other cellular pathways. Finally, further research could be conducted to explore its potential as an anti-inflammatory agent and to investigate its effects on other physiological processes.

properties

IUPAC Name

(2R,3R)-2-(2,4-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H21NO5/c1-4-17-14(18)8-7-12(16(19)20)15(17)11-6-5-10(21-2)9-13(11)22-3/h5-6,9,12,15H,4,7-8H2,1-3H3,(H,19,20)/t12-,15+/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LVQXQKXCMBOFAI-DOMZBBRYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(C(CCC1=O)C(=O)O)C2=C(C=C(C=C2)OC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCN1[C@H]([C@@H](CCC1=O)C(=O)O)C2=C(C=C(C=C2)OC)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H21NO5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

307.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
(2R,3R)-2-(2,4-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid
Reactant of Route 2
(2R,3R)-2-(2,4-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid
Reactant of Route 3
(2R,3R)-2-(2,4-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid
Reactant of Route 4
Reactant of Route 4
Reactant of Route 4
(2R,3R)-2-(2,4-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid
Reactant of Route 5
Reactant of Route 5
(2R,3R)-2-(2,4-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid
Reactant of Route 6
Reactant of Route 6
(2R,3R)-2-(2,4-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.